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Compound of Interest

Compound Name: 2-Bromopropanal

Cat. No.: B025509

Introduction: a-Bromopropionaldehyde, systematically known as 2-bromopropanal, is a highly
reactive organic compound with the chemical formula CsHsBrO.[1] It serves as a versatile and
crucial building block in organic synthesis.[1] Its bifunctional nature, possessing both a reactive
aldehyde group and a bromine atom at the alpha position, makes it a valuable precursor for a
wide range of chemical transformations. This guide provides a comprehensive overview of its
synthesis, chemical properties, and significant applications, particularly in the fields of
pharmaceuticals and agrochemicals, for researchers, scientists, and professionals in drug
development.[1][2] The compound is a colorless to pale yellow liquid with a pungent odor,
classified as hazardous due to its irritant and toxic properties, necessitating careful handling.[2]

Physicochemical Properties

a-Bromopropionaldehyde and its commonly used diethyl acetal derivative possess distinct
physical and chemical properties that are crucial for their application in synthesis. The acetal
form is often used to protect the highly reactive aldehyde group during certain transformations.

[3]
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Property

a-Bromopropionaldehyde

a-Bromopropionaldehyde
Diethyl Acetal

Molecular Formula

CsHsBro[4]

C7H1sBrOz[5]

Molecular Weight 136.98 g/mol [4] 211.10 g/mol [5]
CAS Number 19967-57-8[1] 3400-55-3[5]

Colorless to pale yellow Colorless to pale yellow
Appearance o o

liquid[2] liquid[3]
Density Not widely reported 1.198 g/mL at 25 °C[5]
Boiling Point Not widely reported 58-60 °C at 17 mmHg

Refractive Index

Not widely reported

n20/D 1.439[5]

Flash Point

Flammable liquid[4]

62.8 °C[5]

Synthesis of a-Bromopropionaldehyde

The synthesis of a-bromopropionaldehyde can be achieved through several routes. A prevalent
method involves the direct bromination of a propanal precursor. Due to the high reactivity of the
aldehyde, it is often synthesized for immediate use or converted to a more stable acetal form.

Synthesis from 2-Hydroxypropanal

A method for synthesizing 2-bromopropionaldehyde involves the reaction of 2-hydroxypropanal
with bromine in methanol at room temperature.[6][7] This procedure provides the crude product
in high yield, which can be used directly in subsequent reactions without extensive purification.

[6]
Experimental Protocol:

 In a three-necked flask, dissolve 2-hydroxypropanal in methanol (approximately 8-12 mL of
methanol per gram of 2-hydroxypropanal).[7]

 Stir the solution at room temperature.
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e Slowly add bromine dropwise to the solution (mass ratio of 2-hydroxypropanal to bromine is
between 1:1 and 1:1.5).[7]

 After the addition is complete, continue stirring the reaction mixture at room temperature for
2 to 6 hours.[6]

e Monitor the reaction completion using Thin-Layer Chromatography (TLC).

¢ Once the reaction is complete, remove the methanol and any excess bromine by
evaporation under reduced pressure.

e Wash the residue with diethyl ether (e.g., 3 x 50 mL).

o Combine the ether layers and dry over anhydrous NazSOa.

o Concentrate the filtrate until dry to obtain the crude a-bromopropionaldehyde product.[6]

Quantitative Data for Synthesis from 2-Hydroxypropanal[6]

2-
Hyd Methanol (mL)  Bromine (g) Reaction Time  Crude Product
roxypropa ethanol (Im romine
i ? (h) Yield (%)
nal (g)
14.8 150 19.2 3 85
26.2 210 26.4 2 756

|38.6 | 463 |57.9| 6|84 |
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Workflow for the synthesis of a-bromopropionaldehyde.
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Chemical Reactivity and Applications

a-Bromopropionaldehyde is a bifunctional molecule whose reactivity is dominated by the
electrophilic nature of both the carbonyl carbon and the a-carbon bonded to the bromine atom.
This dual reactivity makes it a versatile reagent in organic synthesis.[1][2]

Key Reactions:

¢ Nucleophilic Addition: The aldehyde group is susceptible to nucleophilic attack, participating
in reactions like acetal formation, aldol condensations, and additions of Grignard reagents.

¢ Nucleophilic Substitution: The bromine atom is a good leaving group, making the a-carbon a
target for Sn2 reactions.[1]

This reactivity profile allows it to be used as a precursor for a wide variety of more complex

molecules.
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Dual reactivity pathways of a-bromopropionaldehyde.

Applications in Pharmaceutical and Agrochemical
Industries

a-Bromopropionaldehyde is a valuable intermediate in the synthesis of pharmaceuticals and
agrochemicals.[2] Its structure is incorporated into more complex molecules to impart specific
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biological activities.

o Pharmaceutical Synthesis: The compound and its derivatives are key intermediates in
producing a range of pharmaceuticals.[2] The diethyl acetal form, in particular, is used in the
synthesis of piperazinylimidazo[1,2-a]pyrazines, which are explored for developing drugs
targeting cardiovascular and neurological diseases.[3] It also serves as a starting material for
synthesizing specialized dipeptides like selenocysteine dipeptides.[3]

o Agrochemical Synthesis: In the agrochemical sector, it functions as an essential precursor
for manufacturing pesticides and other crop protection agents.[2] Its properties allow for the
creation of effective compounds that help protect crops from various pests and diseases.[2]

o Heterocyclic Chemistry: As a bifunctional reagent, it is widely used to construct heterocyclic
compounds, which are core structures in many biologically active molecules.[1][3] For
example, it can react with a thioamide to form a thiazole ring, a common scaffold in medicinal
chemistry.

a-Bromopropionaldehyde
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Logical flow for heterocyclic synthesis using the subject compound.

Safety and Handling

a-Bromopropionaldehyde is classified as a hazardous chemical. It is a skin and eye irritant and
may cause respiratory irritation.[2][4] All handling should be performed in a well-ventilated fume
hood, and appropriate personal protective equipment (PPE), including gloves and safety
goggles, should be worn. Store the compound in a cool, dry, and well-ventilated area away
from incompatible materials.[2]

Conclusion
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o-Bromopropionaldehyde is a highly valuable and reactive chemical intermediate with
significant applications in organic synthesis. Its utility is primarily driven by its dual electrophilic
centers, which allow for a variety of chemical transformations. The straightforward synthesis
protocols and its role as a precursor to complex pharmaceutical, agrochemical, and
heterocyclic compounds underscore its importance for researchers and professionals in
chemical and drug development. Proper handling and awareness of its hazardous properties
are essential for its safe and effective use in the laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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